6-Benzyl-8-butyl-6,8-diaza-bicyclo[3.2.2]nonan-2-ol

• Molecular Formula: C18H28N2O
• Molecular Weight: 288.4 g/mol
• IUPAC Name: 6-benzyl-8-butyl-6,8-diazabicyclo[3.2.2]nonan-2-ol
• InChI: InChI=1S/C18H28N2O/c1-2-3-11-19-13-16-9-10-18(21)17(19)14-20(16)12-15-7-5-4-6-8-15/h4-8,16-18,21H,2-3,9-14H2,1H3
• InChI Key: YPLKWRMDGQZCBK-UHFFFAOYSA-N
• Canonical SMILES: CCCCN1CC2CCC(C1CN2CC3=CC=CC=C3)O

Description

6-benzyl-8-butyl-6,8-diaza-bicyclo[322]nonan-2-ol is a bicyclic compound with a unique structure that includes a diaza-bicyclo nonane core

Preparation Methods

The synthesis of 6-benzyl-8-butyl-6,8-diaza-bicyclo[3.2.2]nonan-2-ol can be achieved through several synthetic routes. One common method involves the double Michael addition to cyclic dienones, which allows for the formation of the bicyclic structure with high stereochemical control . Another method involves the racemisation of (1R, 6S)-8-benzyl-7,9-dioxo-2,8-diazabicyclo[4.3.0]nonane using halogenated solvents in a basic medium . Industrial production methods typically involve optimizing these synthetic routes to achieve high yields and purity.

Chemical Reactions Analysis

6-benzyl-8-butyl-6,8-diaza-bicyclo[3.2.2]nonan-2-ol undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents used in these reactions include halogenated solvents, manganese dioxide, and reducing agents . Major products formed from these reactions include different stereoisomers and derivatives of the original compound .

Scientific Research Applications

This compound has several scientific research applications. In chemistry, it is used as a building block for the synthesis of more complex molecules . For example, it can be used in the synthesis of tropane alkaloids, which have various pharmacological properties .

Mechanism of Action

The mechanism of action of 6-benzyl-8-butyl-6,8-diaza-bicyclo[3.2.2]nonan-2-ol involves its interaction with specific molecular targets and pathways. The compound’s unique structure allows it to bind to certain receptors or enzymes, modulating their activity and leading to various biological effects . The exact molecular targets and pathways involved depend on the specific application and context in which the compound is used.

Comparison with Similar Compounds

6-benzyl-8-butyl-6,8-diaza-bicyclo[3.2.2]nonan-2-ol can be compared with other similar compounds, such as bicyclo[3.2.1]octanes and bicyclo[3.3.1]nonanes . These compounds share a similar bicyclic structure but differ in their specific substituents and stereochemistry. The uniqueness of this compound lies in its diaza-bicyclo nonane core, which imparts distinct chemical and biological properties .